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Compound of Interest

Compound Name: Avasimibe

Cat. No.: B1665837

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Avasimibe, a research chemical. Adherence to these procedures is
critical for ensuring laboratory safety and environmental protection. This guide is intended for
researchers, scientists, and drug development professionals who handle Avasimibe in a
laboratory setting.

Pre-Disposal and Handling Precautions

Before beginning any disposal process, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including safety glasses, gloves, and a lab coat. Handle
Avasimibe in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of any dust or aerosols.

Avasimibe Disposal Procedure

Important: Do not dispose of Avasimibe down the drain or in regular trash. It is imperative to
prevent this compound from entering sewers or surface and ground water.[1][2][3]

The proper disposal of Avasimibe should be conducted in accordance with all applicable
federal, state, and local environmental regulations. In the absence of specific institutional
guidelines, the following general procedure for chemical waste disposal should be followed:

Step 1: Segregation of Waste
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o Designate a specific, clearly labeled waste container for Avasimibe and any materials
contaminated with it.

e Do not mix Avasimibe waste with other chemical waste streams unless compatibility has
been confirmed. Incompatible materials can react, leading to the generation of hazardous
gases or other dangerous situations.[4]

Step 2: Waste Collection and Container Management

Solid Waste: Collect un-used or expired solid Avasimibe, as well as contaminated items
such as weighing paper, pipette tips, and gloves, in a designated, leak-proof, and sealable
container.

Liquid Waste: For solutions of Avasimibe, use a dedicated, shatter-resistant container,
preferably made of a material compatible with the solvent used.

Labeling: Clearly label the waste container with "Hazardous Waste," the name "Avasimibe,"
and any other components of the waste stream (e.g., solvents). Indicate the date of
accumulation.

Storage: Store the sealed waste container in a designated satellite accumulation area within
the laboratory.[4] This area should be away from general lab traffic and sources of ignition.
Ensure secondary containment is used to prevent spills.

Step 3: Arrangement for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for the pickup and proper disposal of the
Avasimibe waste.

Provide the EHS office or contractor with a complete and accurate description of the waste,
including its composition and volume.

Step 4: Decontamination of Empty Containers

« If the original Avasimibe container is to be disposed of, it must be thoroughly
decontaminated.
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 Triple-rinse the empty container with a suitable solvent that can dissolve Avasimibe. Collect

the rinsate as hazardous waste and add it to your Avasimibe liquid waste stream.

« After triple-rinsing, deface or remove the original label and dispose of the container as

regular laboratory glassware or plastic, in accordance with your institution's policies.

Quantitative Data for Avasimibe

The following table summarizes key quantitative data for Avasimibe, which can be useful for

safety and handling considerations.

Property Value Source

Molecular Weight 501.72 g/mol --INVALID-LINK--
Molecular Formula C29H43NO4S --INVALID-LINK--
CAS Number 166518-60-1 --INVALID-LINK--
Solubility in DMSO >25.09 mg/mL --INVALID-LINK--
Solubility in Ethanol 210_'26 _mg/mL (with --INVALID-LINK--

sonication)
Storage Temperature -20°C --INVALID-LINK--

Avasimibe Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Avasimibe.
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Caption: Avasimibe Disposal Workflow Diagram.

By following these procedures, you contribute to a safer laboratory environment and ensure the
responsible management of chemical waste. Always consult your institution's specific
guidelines and the Safety Data Sheet for the most accurate and comprehensive information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665837#avasimibe-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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